Cas no 1224288-92-9 (5-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 5-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 1224288-92-9
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• MDL: MFCD18073765
• CID: 1029706
• Update Time: 2025-04-20

5-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazolo[1,5-a]pyrimidine-3-carbonitrile
• Ethyl 3-amino-3-(4-nitrophenyl)propanoate
• AK134799
• AMMD00020
• OYGONYREIXSORZ-UHFFFAOYSA-N
• 4254AA
• AM85507
• FCH1139707
• ST2406225
• AX8256565
• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5-chloro-

• MDL： MFCD18073765
• Inchi： 1S/C7H3ClN4/c8-6-1-2-12-7(11-6)5(3-9)4-10-12/h1-2,4H
• InChI Key： OYGONYREIXSORZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(C#N)C=N2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138-142 ºC (isopropanol )
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides